Cas no 7397-89-9 (Isosaccharinic Acid-1,4-lactone)

Isosaccharinic Acid-1,4-lactone structure
7397-89-9 structure
Product Name:Isosaccharinic Acid-1,4-lactone
CAS No:7397-89-9
MF:C6H10O5
MW:162.140602588654
MDL:MFCD18252312
CID:563058
PubChem ID:64785
Update Time:2025-04-19

Isosaccharinic Acid-1,4-lactone Chemical and Physical Properties

Names and Identifiers

    • D-erythro-Pentonicacid, 3-deoxy-2-C-(hydroxymethyl)-, g-lactone
    • 3-deoxy-2-C-hydroxymethyl-D-erythro-pentono-1,4-lactone
    • ISOSACCHARINIC ACID-1,4-LACTONE
    • isosaccharino-1,4-lactone
    • DTXSID40224708
    • D-erythro-Pentonic acid, 3-deoxy-2-C-(hydroxymethyl)-, gamma-lactone
    • alpha-D-Isosaccharino-1,4-lactone
    • Isosaccharinicacid-1,4-lactone
    • 3-deoxy-2-C-hydroxymethyl-D,L-tetrono-1,4-lactone
    • alpha-D-Isosaccharin
    • SCHEMBL7150499
    • (3S,5S)-3-hydroxy-3,5-bis(hydroxymethyl)oxolan-2-one
    • Beta-D-isosaccharino-1,4-lactone
    • 3-Deoxy-2-C-(hydroxymethyl)-D-erythro-pentonic acid gamma-lactone
    • (3S,5S)-3-Hydroxy-3,5-bis-hydroxymethyl-dihydro-furan-2-one
    • 7397-89-9
    • 20261-94-3
    • (3S,5S)-3-hydroxy-3,5-bis(hydroxymethyl)tetrahydrofuran-2-one
    • MFCD18252312
    • G79141
    • Isosaccharinic Acid-1,4-lactone
    • MDL: MFCD18252312
    • Inchi: 1S/C6H10O5/c7-2-4-1-6(10,3-8)5(9)11-4/h4,7-8,10H,1-3H2/t4-,6-/m0/s1
    • InChI Key: KMUZIMNQBZNRHZ-NJGYIYPDSA-N
    • SMILES: O1C([C@@](CO)(C[C@H]1CO)O)=O

Computed Properties

  • Exact Mass: 162.053
  • Monoisotopic Mass: 162.053
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.3
  • Topological Polar Surface Area: 87A^2

Experimental Properties

  • Density: 1.49
  • Boiling Point: 354°C at 760 mmHg
  • Flash Point: 152.9°C
  • Refractive Index: 1.539
  • PSA: 86.99000
  • LogP: -1.98240

Isosaccharinic Acid-1,4-lactone Pricemore >>

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Isosaccharinic Acid-1,4-lactone Suppliers

Amadis Chemical Company Limited
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(CAS:7397-89-9)Isosaccharinic Acid-1,4-lactone
Order Number:A1173783
Stock Status:in Stock
Quantity:100mg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:26
Price ($):261.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:7397-89-9)Isosaccharinic Acid-1,4-lactone
A1173783
Purity:99%
Quantity:100mg
Price ($):261.0
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